N-(4-Amino-1-naphthalenyl)-4-pyridinecarboxamide

• CAS No.: 285984-54-5
• Molecular Formula: C16H13N3O
• Molecular Weight: 263.29 g/mol
• IUPAC Name: N-(4-aminonaphthalen-1-yl)pyridine-4-carboxamide
• InChI: InChI=1S/C16H13N3O/c17-14-5-6-15(13-4-2-1-3-12(13)14)19-16(20)11-7-9-18-10-8-11/h1-10H,17H2,(H,19,20)
• InChI Key: MYYRXFKZZADNBL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=C2NC(=O)C3=CC=NC=C3)N

Description

N-(4-Amino-1-naphthalenyl)-4-pyridinecarboxamide is a chemical compound with a complex structure that includes both naphthalene and pyridine moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-Amino-1-naphthalenyl)-4-pyridinecarboxamide typically involves the reaction of 4-aminonaphthalene with 4-pyridinecarboxylic acid. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. The reaction conditions often include a solvent like dimethylformamide (DMF) and may require heating to ensure complete reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-(4-Amino-1-naphthalenyl)-4-pyridinecarboxamide can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: The aromatic rings can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Electrophilic substitution reactions often require catalysts like aluminum chloride (AlCl3) or iron(III) chloride (FeCl3).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nitro derivatives, while reduction can produce amines.

Scientific Research Applications

N-(4-Amino-1-naphthalenyl)-4-pyridinecarboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in the study of enzyme interactions and protein binding.

Industry: The compound can be used in the production of dyes and pigments due to its aromatic structure.

Mechanism of Action

The mechanism of action of N-(4-Amino-1-naphthalenyl)-4-pyridinecarboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• Benzenesulfonamide, N-(4-amino-1-naphthalenyl)-
• Benzenesulfonamide, 4-[[4-[(2-aminoethyl)amino]-1-naphthalenyl]azo]-

Uniqueness

N-(4-Amino-1-naphthalenyl)-4-pyridinecarboxamide is unique due to its combination of naphthalene and pyridine moieties, which confer specific chemical properties and reactivity. This uniqueness makes it valuable in various research and industrial applications.